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Introduction
The dramatic eruption resulting from the mixture of Mentos candies and carbonated beverages,

commonly known as the "Mentos and soda" reaction, serves as an excellent model for studying

the physical processes of nucleation and rapid gas release from a supersaturated solution.

While often presented as a simple demonstration, a controlled experimental approach can yield

quantifiable and reproducible data, providing insights into the kinetics of degassing, surface

tension effects, and the role of nucleation sites. This phenomenon is primarily a physical

reaction, not a chemical one. The microscopic pores on the surface of the Mentos candy act as

nucleation sites, allowing dissolved carbon dioxide (CO₂) in the soda to rapidly form bubbles

and escape the solution, leading to a vigorous eruption.[1][2][3][4][5][6] The artificial

sweeteners and preservatives, such as aspartame and potassium benzoate found in diet

sodas, can lower the surface tension of the liquid, often resulting in a more dramatic reaction

compared to regular sodas. This document provides detailed protocols for conducting a

controlled and quantifiable Mentos and soda experiment suitable for a research environment.

Experimental Principles
The core principle of the Mentos and soda experiment is heterogeneous nucleation.

Carbonated beverages are supersaturated with CO₂ gas, which is dissolved under pressure.

For the CO₂ to come out of the solution and form bubbles, it requires energy to overcome the

surface tension of the liquid. The microscopic pits and crevices on the surface of a Mentos
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candy provide a vast number of nucleation sites.[1][7] These sites lower the energy barrier for

bubble formation, allowing for an exponential increase in the rate of CO₂ release. The rapid

formation and expansion of these bubbles displace the liquid, resulting in a geyser-like

eruption. The intensity of this eruption is dependent on several variables that can be precisely

controlled and measured.

Experimental Protocols
To ensure reproducibility and accurate data collection, the following protocols should be strictly

adhered to.

Materials and Apparatus
Carbonated Beverage: 2-liter bottles of diet soda (e.g., Diet Coke) are recommended due to

their vigorous reaction and non-sticky residue.[7][8] Ensure all bottles are from the same

batch and have been stored at the same temperature.

Mentos Candies: Use standard mint Mentos. Ensure they are fresh and from the same

package to maintain consistency in surface texture.

Mentos Delivery Device: A standardized delivery mechanism is crucial for simultaneous and

consistent release of the candies. A commercially available "Geyser Tube" or a custom-made

device is recommended.[9][10] (See Appendix A for instructions on building a DIY delivery

device).

Measurement Tools:

Digital scale (accurate to 0.1 g)

Graduated cylinders (2000 mL capacity)

Stopwatch

Meter stick or measuring tape

High-speed camera (optional, for detailed trajectory analysis)

Thermometer
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Safety Equipment: Safety goggles, lab coat, and gloves.

Experimental Area: A large, open outdoor area or a well-ventilated laboratory with a high

ceiling and easily cleanable surfaces. A backdrop with marked height increments is

recommended for measuring the geyser height.[1][2][11]

Experimental Procedure
Preparation:

Bring all soda bottles to the desired and consistent experimental temperature. For

example, equilibrate them in a water bath or an incubator for at least 24 hours.[1][2]

Record the initial temperature of the soda.

Prepare the Mentos delivery device by loading the desired number of candies (e.g., 7

Mentos).

Set up the measurement backdrop and camera (if used).

Measure the initial mass of the unopened soda bottle.

Execution:

Carefully open the soda bottle, minimizing any agitation.

Securely attach the Mentos delivery device to the mouth of the bottle.

Simultaneously start the stopwatch and release the Mentos into the soda.

Observe and record the maximum height of the geyser using the backdrop. If using a

camera, this can be analyzed post-experiment.

Stop the stopwatch when the main, forceful eruption ceases.

Once the reaction has completely subsided, measure the final mass of the soda bottle and

its remaining contents.

Data Collection:
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Record the following quantitative data for each trial:

Initial and final mass of the soda bottle (g)

Mass of soda lost (g) (Initial Mass - Final Mass)

Maximum geyser height (m)

Reaction duration (s)

Calculate the volume of soda lost by measuring the remaining liquid in a graduated

cylinder.[1][2]

Repeat each experimental condition for a minimum of three trials to ensure statistical

validity.

Data Presentation
All quantitative data should be summarized in a structured table for easy comparison. Below is

an example table for an experiment investigating the effect of the number of Mentos on the

reaction.
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Number of
Mentos

Trial
Max Geyser
Height (m)

Reaction
Duration (s)

Mass of
Soda Lost
(g)

Volume of
Soda Lost
(mL)

3 1

2

3

Average

Std. Dev.

5 1

2

3

Average

Std. Dev.

7 1

2

3

Average

Std. Dev.

Visualizations
Experimental Workflow
The following diagram illustrates the logical flow of the controlled Mentos and soda experiment.
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Preparation Phase

Execution Phase

Data Collection & Analysis

Equilibrate Soda Temperature

Prepare Mentos Delivery Device

Measure Initial Mass of Soda

Open Soda & Attach Device
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Measure Final Mass

Calculate Mass & Volume Lost
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Experimental Workflow Diagram
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Nucleation Process Signaling Pathway
This diagram illustrates the physical process of nucleation at the surface of the Mentos candy.

Supersaturated Soda Solution

Mentos Candy

Nucleation & Eruption

Dissolved CO₂

Porous Surface (Nucleation Sites)

Contact

Rapid CO₂ Bubble Formation

Lowered Energy Barrier

Bubble Expansion & Buoyancy

Liquid Displacement (Geyser)

Click to download full resolution via product page

Nucleation Process Diagram

Appendix A: DIY Mentos Delivery Device
For researchers who prefer a custom-built solution, a simple and effective delivery device can

be constructed from readily available materials.
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Materials:

PVC pipe (diameter slightly larger than a Mentos candy)

Soda bottle cap

Drill

Pin or nail

String

Instructions:

Drill a hole in the center of the soda bottle cap that is the same diameter as the outer

diameter of the PVC pipe.

Insert the PVC pipe into the hole, creating a snug fit. Seal with a food-safe adhesive if

necessary.

Drill two small, aligned holes near the bottom of the PVC pipe.

Insert a pin or nail through these holes to act as a removable stopper for the Mentos.

Attach a string to the pin for remote release.

To use, load the Mentos into the tube, screw the cap onto the soda bottle, and pull the string

to release the pin and the Mentos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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